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Compound of Interest

Compound Name: Ru-32514

Cat. No.: B15576369 Get Quote

An extensive search for the physical and chemical properties, mechanism of action, and

experimental protocols for a compound designated "Ru-32514" did not yield any specific

results. This identifier does not correspond to a known substance in publicly accessible

chemical or biological databases.

It is possible that "Ru-32514" is an internal compound code, a developmental drug candidate

that has not been publicly disclosed, or an incorrect identifier.

Given the lack of specific information on "Ru-32514," this guide will provide a general overview

of the element Ruthenium (Ru), as the prefix "Ru" often denotes this element in chemical

nomenclature. It is crucial to understand that the following information pertains to the element

Ruthenium and not to a specific compound with the identifier "Ru-32514."

Physical and Chemical Properties of Ruthenium
(Ru)
Ruthenium is a rare transition metal belonging to the platinum group of the periodic table.[1][2]

It is a hard, white metal that is resistant to corrosion.[1]

Physical Properties of Ruthenium
A summary of the key physical properties of Ruthenium is presented in the table below.
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Property Value

Atomic Number 44

Atomic Mass 101.1 u

Melting Point 2334 °C

Boiling Point 4150 °C

Density 12.37 g/cm³

Hardness (Mohs scale) 6.5

Crystal Structure Hexagonal close-packed

Source:[3][4][5]

Chemical Properties of Ruthenium
Ruthenium exhibits a range of chemical properties characteristic of the platinum group metals.

Property Description

Oxidation States

The most common oxidation states are +2, +3,

and +4.[3] It is one of the few 4d transition

metals that can assume a +8 oxidation state.[1]

[4]

Reactivity

Generally inert to most chemicals at room

temperature and is not attacked by acids,

including aqua regia.[1][4] It oxidizes when

heated above 800 °C.[1][4]

Tarnishing
Does not easily tarnish when exposed to air at

ambient conditions.[1][3]

Compounds
Ruthenium compounds are often highly colored

and can be toxic and carcinogenic.[2][4]

Source:[1][2][3][4]
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Potential Signaling Pathways Involving Ruthenium
Compounds
While no signaling pathways for "Ru-32514" can be described, some ruthenium-based

compounds have been investigated for their biological activity, often as potential anticancer

agents. The mechanisms of action for such compounds are diverse and can involve

interactions with various cellular signaling pathways. For illustrative purposes, a generalized

diagram of a common signaling pathway that can be affected by metal-based drugs, the Ras

signaling pathway, is provided below. The Ras pathway is crucial for regulating cell

proliferation, survival, and differentiation.[6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ruthenium - Wikipedia [en.wikipedia.org]

2. azom.com [azom.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15576369?utm_src=pdf-body-img
https://www.benchchem.com/product/b15576369?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Ruthenium
https://www.azom.com/article.aspx?ArticleID=9275
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Ruthenium (Ru) | Research Starters | EBSCO Research [ebsco.com]

4. Ruthenium Element Properties and Information - Chemical Engineering World
[chemicalengineeringworld.com]

5. WebElements Periodic Table » Ruthenium » physical properties [webelements.com]

6. KEGG PATHWAY: mmu04014 [genome.jp]

7. KEGG PATHWAY: Ras signaling pathway - Fulvia fulva [kegg.jp]

8. KEGG PATHWAY: hsa04014 [genome.jp]

To cite this document: BenchChem. [In-depth Technical Guide on Ru-32514: Information Not
Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576369#physical-and-chemical-properties-of-ru-
32514]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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